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Compound of Interest

Compound Name: 4-Methyl-3-nitroquinoline

Cat. No.: B1313941 Get Quote

CAS Number: 79965-62-1

This technical guide provides an in-depth overview of 4-Methyl-3-nitroquinoline, a

heterocyclic aromatic compound of interest to researchers, scientists, and drug development

professionals. This document covers its chemical and physical properties, toxicological profile,

a detailed experimental protocol for its synthesis, and insights into its potential biological

activities and mechanisms of action.

Core Properties and Data
4-Methyl-3-nitroquinoline, with the chemical formula C₁₀H₈N₂O₂, is a quinoline derivative

characterized by a methyl group at the 4th position and a nitro group at the 3rd position of the

quinoline ring.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-3-nitroquinoline is presented in

the table below. While some experimental data is available, certain properties are based on

computational predictions.
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Property Value Source

CAS Number 79965-62-1 [2][3]

Molecular Formula C₁₀H₈N₂O₂ [1]

Molecular Weight 188.18 g/mol [1]

Boiling Point
328.255 °C at 760 mmHg

(Computed)
[1]

Flash Point 152.323 °C (Computed) [1]

Melting Point Not available

Solubility Not available

Toxicological Profile
Based on available safety data, 4-Methyl-3-nitroquinoline is classified as a hazardous

substance. It is considered toxic if swallowed, in contact with skin, or if inhaled.[3] Prolonged or

repeated exposure may cause damage to organs.[3]

Experimental Protocols
Synthesis of 4-Methyl-3-nitroquinoline
While a specific, peer-reviewed synthesis protocol for 4-Methyl-3-nitroquinoline is not readily

available in the searched literature, a reliable method can be adapted from the well-established

synthesis of the similar compound, 7-Methyl-8-nitroquinoline.[4] This adapted two-step

synthesis involves the Skraup synthesis of the methylquinoline core, followed by a

regioselective nitration.

Step 1: Synthesis of 4-Methylquinoline (Skraup Synthesis)

The Skraup synthesis is a classic method for producing quinolines. This step involves the

reaction of an aniline with glycerol, an oxidizing agent, and sulfuric acid.

Materials:
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p-Toluidine

Glycerol

Sodium m-nitrobenzenesulfonate (oxidizing agent)

Concentrated Sulfuric Acid (98%)

Water

Procedure:

In a round-bottom flask equipped with a mechanical stirrer, combine p-toluidine, glycerol,

and sodium m-nitrobenzenesulfonate.

Prepare a solution of concentrated sulfuric acid and water and cool it in an ice bath.

Slowly add the cooled sulfuric acid solution dropwise to the reaction mixture while stirring

mechanically. Control the exothermic reaction using an ice bath as needed.

After the addition is complete, heat the mixture and monitor the reaction progress.

Upon completion, cool the mixture and proceed with purification to isolate the 4-

methylquinoline product.

Step 2: Nitration of 4-Methylquinoline

This step introduces the nitro group at the 3-position of the quinoline ring.

Materials:

4-Methylquinoline (from Step 1)

Fuming Nitric Acid

Concentrated Sulfuric Acid (98%)

Procedure:
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Prepare a nitrating mixture by carefully adding fuming nitric acid to concentrated sulfuric

acid, keeping the temperature low.

Dissolve the 4-methylquinoline in concentrated sulfuric acid and cool the solution to -5°C.

Add the nitrating mixture dropwise to the stirred 4-methylquinoline solution, maintaining

the temperature at -5°C.

After the addition is complete, remove the cooling bath and continue stirring for a specified

time.

Carefully pour the reaction mixture onto crushed ice to precipitate the 4-Methyl-3-
nitroquinoline product.

The crude product can be purified by recrystallization.

The following diagram illustrates the logical workflow for the synthesis of 4-Methyl-3-
nitroquinoline.
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Synthesis Workflow for 4-Methyl-3-nitroquinoline

Step 1: Skraup Synthesis

Step 2: Nitration

p-Toluidine

Reaction & Heating

Glycerol Sodium m-nitrobenzenesulfonate Conc. H₂SO₄

Purification

4-Methylquinoline

Nitration at -5°C

Fuming HNO₃

Nitrating Mixture Preparation

Conc. H₂SO₄

Precipitation on Ice

4-Methyl-3-nitroquinoline

Click to download full resolution via product page

Caption: A two-step synthesis of 4-Methyl-3-nitroquinoline.
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Potential Biological Activities and Signaling
Pathways
While direct studies on the biological activity of 4-Methyl-3-nitroquinoline are limited in the

available literature, the broader class of quinoline derivatives has been extensively investigated

for various therapeutic properties, including anticancer and antimicrobial activities.[5][6][7][8][9]

[10][11][12]

Anticancer Potential
Numerous studies have highlighted the potential of quinoline-based compounds as anticancer

agents.[5][6][7][8] The PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in

cancer, has been identified as a key target for some quinoline derivatives.[13][14][15][16][17]

[18] This pathway plays a crucial role in cell proliferation, survival, and apoptosis. Inhibition of

this pathway by quinoline compounds can lead to the suppression of tumor growth.

The diagram below illustrates the central role of the PI3K/Akt/mTOR pathway in cancer and its

potential inhibition by quinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313941#4-methyl-3-nitroquinoline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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